Cas no 98279-98-2 (5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile)

• Product Name: 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile
• CAS No: 98279-98-2
• MF: C₇H₇N₃S
• MW: 165.215579271317
• MDL: MFCD09802065
• CID: 4373595
• PubChem ID: 25648977
• Update Time: 2025-06-08

5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarbonitrile, 2,3-dihydro-5,6-dimethyl-3-thioxo-
• 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile
• 5,6-Dimethyl-3-Thioxo-2,3-Dihydropyridazine-4-Carbonitrile
• DTXSID001193866
• Z275019772
• SCHEMBL16279498
• YDA27998
• 98279-98-2
• 2,3-Dihydro-5,6-dimethyl-3-thioxo-4-pyridazinecarbonitrile
• 3,4-dimethyl-6-sulfanylidene-1H-pyridazine-5-carbonitrile
• H20066
• AKOS033871724
• 5,6,-dimethyl-3-thioxo-2,3-dihydropyridazine-4-carbonitrile
• SCHEMBL21518438
• IESXQDZTSAQWTK-UHFFFAOYSA-N
• 5,6-DIMETHYL-3-SULFANYLIDENE-2,3-DIHYDROPYRIDAZINE-4-CARBONITRILE
• AB00985329-01
• 3-mercapto-5,6-dimethylpyridazine-4-carbonitrile
• EN300-28782

• MDL： MFCD09802065
• Inchi： 1S/C7H7N3S/c1-4-5(2)9-10-7(11)6(4)3-8/h1-2H3,(H,10,11)
• InChI Key： IESXQDZTSAQWTK-UHFFFAOYSA-N
• SMILES： C1(=S)NN=C(C)C(C)=C1C#N

Computed Properties

• Exact Mass: 165.03606841Da
• Monoisotopic Mass: 165.03606841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile

Recent Advances in the Study of 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile (CAS: 98279-98-2)

The compound 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile (CAS: 98279-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a versatile scaffold for the design of novel enzyme inhibitors. Researchers have explored its interactions with specific protein targets, such as kinases and proteases, which are critical in numerous disease pathways. The presence of the sulfanyl and cyano groups in the molecule enhances its binding affinity and selectivity, making it a valuable candidate for further optimization.

In a recent study published in the Journal of Medicinal Chemistry, a team of scientists reported the successful synthesis of 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile derivatives with improved pharmacokinetic properties. The study highlighted the compound's stability under physiological conditions and its ability to penetrate cell membranes, which are essential features for drug candidates. Additionally, in vitro assays demonstrated significant inhibitory activity against a panel of cancer-related enzymes, suggesting its potential as an anticancer agent.

Another noteworthy development is the application of computational chemistry techniques to predict the binding modes of 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile with various biological targets. Molecular docking and dynamics simulations have provided insights into the structural determinants of its activity, enabling the rational design of more potent analogs. These computational approaches have been complemented by experimental validation, further solidifying the compound's therapeutic relevance.

Despite these advancements, challenges remain in the clinical translation of 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a cornerstone in the development of next-generation pharmaceuticals.

In conclusion, 5,6-dimethyl-3-sulfanylpyridazine-4-carbonitrile (CAS: 98279-98-2) represents a promising avenue for drug discovery, with recent studies highlighting its synthetic versatility and biological efficacy. Continued research efforts are expected to unlock its full potential, paving the way for innovative treatments in areas such as oncology, infectious diseases, and metabolic disorders.